N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine

• IUPAC Name: 2-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C13H14N2O5/c1-19-9-3-4-10(20-2)12-7(9)5-8(15-12)13(18)14-6-11(16)17/h3-5,15H,6H2,1-2H3,(H,14,18)(H,16,17)
• InChI Key: SICCUVHRTVQIRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(NC2=C(C=C1)OC)C(=O)NCC(=O)O
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine is a synthetic compound derived from indole, a heterocyclic aromatic organic compound Indole derivatives are known for their wide range of biological activities and applications in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine typically involves the reaction of 4,7-dimethoxy-1H-indole-2-carboxylic acid with glycine. The reaction is carried out under controlled conditions, often using coupling reagents such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of automated synthesis equipment and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The methoxy groups on the indole ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Substitution reactions often require catalysts or specific reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield indole oxides, while reduction could produce various reduced indole derivatives .

Scientific Research Applications

N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

4,5-Dimethoxy-1H-indole-2-carboxylic acid: Another indole derivative with similar structural features.

4,7-Dimethoxy-1H-indole-2-carboxylic acid: The precursor used in the synthesis of N-(4,7-dimethoxy-1H-indole-2-carbonyl)glycine.

Uniqueness

This compound is unique due to its specific substitution pattern on the indole ring and the presence of the glycine moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .